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Compound of Interest

Compound Name: 4-Cyclohexylphenol

Cat. No.: B075765 Get Quote

An In-depth Technical Guide to 4-Cyclohexylphenol

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of 4-Cyclohexylphenol, tailored for researchers,

scientists, and professionals in drug development.

Molecular Structure and Properties
4-Cyclohexylphenol is an organic compound featuring a cyclohexyl group bonded to a phenol

ring at the para position (position 4). Its chemical formula is C12H16O.[1][2][3][4][5] The

structure consists of a hydroxyl (-OH) group attached to a benzene ring, which is in turn

substituted by a cyclohexane ring. This structure imparts both hydrophobic (cyclohexyl and

benzene rings) and hydrophilic (hydroxyl group) characteristics to the molecule.

Physicochemical Data
The key quantitative properties of 4-Cyclohexylphenol are summarized in the table below for

easy reference.
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Property Value Reference

Molecular Formula C12H16O [1][2][3][4][5][6][7]

Molecular Weight 176.25 g/mol [1][4][5][6]

CAS Registry Number 1131-60-8 [1][2][3]

Appearance
White to light yellow

solid/crystalline powder
[2]

Melting Point 129-133 °C [1]

Boiling Point 213-215 °C [1]

Canonical SMILES
C1CCC(CC1)C2=CC=C(C=C2

)O
[2]

Purity >98.0% (by GC) [7]

Experimental Protocol: Synthesis of 4-
Cyclohexylphenol
A common method for synthesizing 4-Cyclohexylphenol is through the hydroalkylation of

phenol.[8] The following protocol is based on a documented procedure involving a palladium

catalyst and a molten salt medium.[8]

Objective: To selectively synthesize 4-Cyclohexylphenol from phenol via hydroalkylation.

Materials:

Phenol (30 g)

1% Palladium on Alumina (Pd-Al2O3) catalyst (1 g)

Sodium chloride-Aluminum chloride (NaCl-AlCl3) molten salt (1:1 mol ratio, 6 g)

Hydrogen (H2) gas

High-pressure reactor
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Procedure:

Reactor Charging: In a high-pressure reactor, combine phenol (30 g), the 1% Pd-Al2O3

catalyst (1 g), and the NaCl-AlCl3 molten salt mixture (6 g).

Sealing and Purging: Seal the reactor securely. Purge the reactor with hydrogen gas to

remove any air and create an inert atmosphere.

Pressurization: Pressurize the reactor with hydrogen gas to the desired operating pressure.

Heating and Reaction: Heat the reactor to 120°C while stirring the mixture.

Reaction Monitoring: Maintain the reaction conditions for a period of 4.5 hours. Monitor the

reaction progress if analytical equipment is available (e.g., via sampling and GC analysis).

Cooling and Depressurization: After the reaction period, cool the reactor to room

temperature. Carefully and slowly vent the excess hydrogen pressure.

Product Isolation: Open the reactor and transfer the reaction mixture. The product, 4-
Cyclohexylphenol, can be isolated from the catalyst and molten salt through standard

purification techniques such as filtration, extraction, and recrystallization.

Analysis: Analyze the final product to confirm its identity and purity (e.g., using GC, NMR,

and melting point analysis). A yield of approximately 31.9% can be expected under these

conditions.[8]

Visualized Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 4-Cyclohexylphenol as

described in the protocol above.
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Synthesis Workflow of 4-Cyclohexylphenol

Reactants Catalyst & Medium

Phenol

Hydroalkylation
120°C, 4.5h

Hydrogen Gas 1% Pd-Al2O3 NaCl-AlCl3 (Molten Salt)

4-Cyclohexylphenol

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Cyclohexylphenol via phenol hydroalkylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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